Cas no 41727-58-6 (3,5-Dichloro-4-methoxybenzaldehyde)

3,5-Dichloro-4-methoxybenzaldehyde is a halogenated aromatic aldehyde with the molecular formula C₈H₆Cl₂O₂. This compound features a methoxy group at the 4-position and chlorine substituents at the 3- and 5-positions, enhancing its reactivity and utility in organic synthesis. Its distinct substitution pattern makes it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing effects of the chlorine atoms and the electron-donating methoxy group contribute to its unique reactivity in electrophilic and nucleophilic reactions. It is commonly employed in the synthesis of heterocyclic compounds and as a building block for fine chemical applications. The compound is typically supplied as a high-purity solid with consistent quality for reliable performance in synthetic workflows.

3,5-Dichloro-4-methoxybenzaldehyde structure

41727-58-6 structure

Product Name:3,5-Dichloro-4-methoxybenzaldehyde

CAS No:41727-58-6

MF:C₈H₆Cl₂O₂

MW:205.03804063797

MDL:MFCD04070684

CID:328069

PubChem ID:883207

Update Time:2025-06-07

3,5-Dichloro-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 3,5-dichloro-4-methoxy-
- 3,5-Dichloro-4-methoxybenzaldehyde
- 3,5-DICHLORO-4-METHOXYBENZENECARBOXYLIC ACID
- 3,5-DICHLORO-4-METHOXYBENZOIC ACID
- 3,5-Dichlor-4-methoxy-benzaldehyd
- 3,5-dichloro-p-anisaldehyde
- 4-Carboxy-2,6-dichloroanisole
- BUTTPARK 1207-66
- 3,5-dichloro-4-methoxy benzaldehyde
- ARONIS023345
- BBB/893
- LEEKELDJRCUBEM-UHFFFAOYSA-N
- BBL023378
- STK188427
- SBB080367
- FCH1317939
- AB0042700
- BB0257358
- Z0585
- ST45052845
- BB 0257358
- 3,5-Dichloro-anisaldehyde
- MFCD04070684
- SCHEMBL2391793
- AS-49512
- AKOS000290660
- CS-0061916
- CHEBI:214425
- I11115
- 41727-58-6
- SY029667
- MDL： MFCD04070684
- Inchi： 1S/C8H6Cl2O2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3
- InChI Key： LEEKELDJRCUBEM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=O)C=C(C=1OC)Cl

Computed Properties

Exact Mass: 219.96900
Monoisotopic Mass: 203.9744848g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26.3

Experimental Properties

Density: 1.376
Melting Point: 199-200°C
Boiling Point: 296 ºC
Flash Point: 131 ºC
PSA: 46.53000
LogP: 2.70020

3,5-Dichloro-4-methoxybenzaldehyde Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

3,5-Dichloro-4-methoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM313755-5g	3,5-Dichloro-4-methoxybenzaldehyde	41727-58-6	95%	5g	$603	2021-06-16
Alichem	A019143339-5g	3,5-Dichloro-4-methoxybenzaldehyde	41727-58-6	95%	5g	$632.10	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	015607-500mg	3,5-Dichloro-4-methoxybenzaldehyde	41727-58-6		500mg	2941.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IW177-1g	3,5-Dichloro-4-methoxybenzaldehyde	41727-58-6	95+%	1g	716.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IW177-50mg	3,5-Dichloro-4-methoxybenzaldehyde	41727-58-6	95+%	50mg	90.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IW177-200mg	3,5-Dichloro-4-methoxybenzaldehyde	41727-58-6	95+%	200mg	204.0CNY	2021-07-13
TRC	D438448-50mg	3,5-Dichloro-4-methoxybenzaldehyde	41727-58-6		50mg	$ 50.00	2022-06-05
TRC	D438448-100mg	3,5-Dichloro-4-methoxybenzaldehyde	41727-58-6		100mg	$ 65.00	2022-06-05
TRC	D438448-500mg	3,5-Dichloro-4-methoxybenzaldehyde	41727-58-6		500mg	$ 160.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	015607-500mg	3,5-Dichloro-4-methoxybenzaldehyde	41727-58-6		500mg	2941CNY	2021-05-07